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Compound of Interest

Compound Name: Arazine

Cat. No.: B556453

This guide provides essential safety and logistical information for the proper disposal of
atrazine, a restricted-use pesticide, in a research or drug development environment. Adherence
to these procedures is critical to ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is imperative to consult the product's Safety
Data Sheet (SDS). Personnel handling atrazine waste must wear appropriate Personal
Protective Equipment (PPE), including:

Long-sleeved shirt and long pants

Chemical-resistant gloves (e.g., barrier laminate, butyl rubber, nitrile rubber, or Viton®)[1]

Chemical-resistant footwear plus socks[1]

Eye protection (chemical goggles or safety glasses with side shields)[2]

Always wash hands thoroughly after handling and before eating, drinking, or smoking.[3][4][5]
Contaminated clothing should be removed immediately and washed before reuse.[3][4]

Step-by-Step Atrazine Waste Disposal Protocol

o Waste Identification and Classification:
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o Determine if the atrazine waste is considered hazardous. While the EPA does not always
classify atrazine as a hazardous waste under the Resource Conservation and Recovery
Act (RCRA), state and local regulations may be more stringent.[6][7]

o Consult your institution's Environmental Health and Safety (EHS) department and local
authorities, such as your State Pesticide or Environmental Control Agency, or the nearest
EPA Regional Office, for guidance on classification.[4]

Segregation and Storage:

o Store unused atrazine and atrazine-containing waste in its original or a compatible, tightly
closed, and properly labeled container.[1][8]

o Store in a cool, dry, and well-ventilated area away from foodstuffs, fertilizers, and seeds.[4]
[8] The storage facility should be secure and located at least 100 feet from wells, springs,
and other water sources.[9]

Disposal of Unused Atrazine or Rinsate:

o Improper disposal of unused pesticide, spray mixture, or rinsate is a violation of federal
law.[4]

o Do not dispose of atrazine by pouring it down the drain or into any water body.[1][4]

o The preferred method for unused product is to use it according to the label instructions.[1]
[4] If this is not possible, it must be disposed of as hazardous waste.

Container Disposal:

[¢]

Non-refillable containers must be properly cleaned before final disposal.[1]

o Triple rinse the container (or equivalent) by filling it about 10 percent full with water,
agitating vigorously, and pouring the rinsate into application equipment or a rinsate
collection system. Repeat this procedure two more times.[1]

o Cleaned containers may be offered for recycling at a container collection site or disposed
of in a sanitary landfill, by incineration, or as otherwise directed by state and local
authorities.[1]
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e Spill Management and Cleanup:

o

In the event of a spill, evacuate unnecessary personnel.[4]

o Control the spill at its source and contain it to prevent spreading or entry into waterways.

[1]

o For liquid spills, use an absorbent material to pick up the spilled liquid.[4] For solid spills,
sweep up the material, avoiding dust generation.[3][10]

o Place the absorbed material or swept solids into a suitable, sealed container for disposal.
[1][10]

o Clean the spill area with a hard water detergent and absorb the wash liquid with additional
absorbent material, which should also be placed in the disposal container.[1]

Quantitative Data for Atrazine Disposal

Parameter Value Source
EPA Toxicity Class I (Slightly Toxic) [6]
Human Acceptable Daily

0.005 mg/kg/day [3]
Intake (ADI)
Oral LD50 (Rat) 1,075 to 1,886 mg/kg [2]
Dermal LD50 (Rabbit) >5,000 mg/kg [2]
Inhalation LC50 (Rat) >4.1 mg/l (4 hours) [2]
CERCLA Reportable Quantity
RQ) for Ethylene Glycol (often
(RQ) y. ) .y ( 5000 pounds [1]
a component in liquid
formulations)
Workplace Exposure Standard

1 mg/m3 [8]
(WES) TWA (New Zealand)
PEL (TWA) (Michigan) 5 mg/m3 [11]
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Experimental Protocols

Chemical Decontamination Method:

One recommended method for the disposal of small quantities of atrazine involves chemical
degradation.

o Objective: To hydrolyze atrazine to a less toxic form.
e Materials:

o Atrazine wettable powder waste

o

10% (weight/volume) aqueous sodium hydroxide (NaOH) solution

[¢]

pH meter or pH indicator strips

[¢]

Appropriate reaction vessel

o

Personal Protective Equipment (PPE)
e Procedure:

o Carefully mix the atrazine wettable powder with a sufficient amount of 10% aqueous
sodium hydroxide solution.

o Ensure the final pH of the mixture is greater than 14.[6]
o Allow the reaction to proceed, which will hydrolyze the atrazine.

o Dispose of the resulting solution in accordance with local and institutional regulations for
non-hazardous chemical waste, after neutralization if required.

Atrazine Disposal Decision Workflow
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Caption: Logical workflow for atrazine waste disposal decisions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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